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Compound of Interest

Compound Name: 2-Nitroanthraquinone

Cat. No.: B1658324 Get Quote

Disclaimer: The following guidance is based on best practices for the disposal of hazardous

aromatic nitro compounds. A specific Safety Data Sheet (SDS) for 2-Nitroanthraquinone (CAS

No. 605-27-6) was not available. Therefore, procedures should be adapted in accordance with

the SDS for the specific product in use and in compliance with all applicable federal, state, and

local regulations.

This document provides essential safety and logistical information for the proper disposal of 2-
Nitroanthraquinone, a chemical that requires careful handling due to its potential hazards.

The procedural, step-by-step guidance is intended for researchers, scientists, and drug

development professionals to ensure safe and compliant waste management.

Immediate Safety and Hazard Information
2-Nitroanthraquinone, like many aromatic nitro compounds, is classified as a hazardous

substance. It is suspected of causing cancer and may cause skin sensitization.[1] Aromatic

nitro compounds can be strong oxidizing agents and may react vigorously with reducing

agents, potentially leading to detonation.[2] They may also form explosive mixtures in the

presence of a base.[2]

Personal Protective Equipment (PPE): When handling 2-Nitroanthraquinone, it is imperative

to use appropriate personal protective equipment to minimize exposure. This includes:

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat, and in cases of potential significant exposure, chemical-resistant

coveralls.

Respiratory Protection: A NIOSH-approved respirator is necessary if dusts are generated.

Quantitative Data for Disposal Planning
The following table summarizes key quantitative data relevant to the safe handling and

disposal of 2-Nitroanthraquinone and similar nitroaromatic compounds.

Parameter Value / Information Source / Regulation

CAS Number 605-27-6 --INVALID-LINK--

GHS Hazard Statements
H351: Suspected of causing

cancer.
--INVALID-LINK--[1]

RCRA Hazardous Waste Code

(Anticipated)

D036 (Nitrobenzene) or other

applicable codes based on

characteristics (e.g., D001 for

ignitability, D003 for reactivity).

[3][4][5]

40 CFR 261

UN Number (for transport,

anticipated)

UN 2926: Flammable solid,

toxic, organic, n.o.s. (Not

Otherwise Specified)

--INVALID-LINK--[6]

LD50 (Oral, Rat) for

Nitroaromatic Compounds

Varies significantly based on

structure. For Nitrobenzene:

600 mg/kg.[7]

--INVALID-LINK--[7]

Experimental Protocols: Step-by-Step Disposal
Procedures
The proper disposal of 2-Nitroanthraquinone from a laboratory setting involves a series of

steps to ensure the safety of personnel and compliance with environmental regulations.
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Waste Identification and Segregation
Identify as Hazardous Waste: All unused 2-Nitroanthraquinone and materials contaminated

with it (e.g., gloves, filter paper, absorbent pads) must be treated as hazardous waste.

Segregate Waste Streams: Do not mix 2-Nitroanthraquinone waste with other chemical

waste streams unless they are known to be compatible. Specifically, keep it separate from:

Reducing agents

Bases

Acids

Flammable solvents (unless the 2-Nitroanthraquinone is dissolved in it and the waste is

being collected as a flammable liquid waste).

Packaging of Solid Waste
Primary Container: Collect solid 2-Nitroanthraquinone waste in its original container if

possible, or in a new, clean, and compatible container with a tightly sealing lid. The container

should be made of a material that will not react with the chemical.

Contaminated Materials: Place contaminated disposable items such as gloves, wipes, and

bench paper in a designated, clearly labeled, and sealed plastic bag or a dedicated

hazardous waste container.

Labeling
Hazardous Waste Label: Affix a hazardous waste label to the container as soon as the first

piece of waste is added.

Complete Information: The label must include:

The words "Hazardous Waste"

The full chemical name: "2-Nitroanthraquinone"

The CAS Number: "605-27-6"
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The specific hazards (e.g., "Toxic," "Oxidizer," "Suspected Carcinogen")

The accumulation start date

The name and contact information of the generating laboratory/researcher

Storage
Designated Satellite Accumulation Area (SAA): Store the labeled waste container in a

designated SAA that is at or near the point of generation.

Secure and Incompatible Storage: The storage area should be secure and away from

incompatible materials. Ensure the container is kept closed at all times except when adding

waste.

Secondary Containment: It is best practice to store the waste container in a secondary

containment bin to prevent the spread of material in case of a leak.

Disposal Request and Pickup
Contact Environmental Health and Safety (EHS): When the container is full or ready for

disposal, contact your institution's Environmental Health and Safety (EHS) department or the

designated hazardous waste management office.

Follow Institutional Procedures: Follow your institution's specific procedures for requesting a

hazardous waste pickup. Do not attempt to transport the waste yourself.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-
Nitroanthraquinone.

Disposal workflow for 2-Nitroanthraquinone.

Emergency Procedures for Spills
In the event of a 2-Nitroanthraquinone spill, immediate and appropriate action is crucial to

mitigate risks.
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Small Spills (manageable by laboratory personnel)
Alert Personnel: Immediately alert others in the vicinity.

Evacuate if Necessary: If there is a risk of inhalation of dust, evacuate the immediate area.

Don PPE: Put on the appropriate PPE, including a respirator if dust is present.

Contain the Spill: Prevent the powder from spreading by gently covering it with a dry, inert

absorbent material such as sand or vermiculite. Do not use combustible materials like paper

towels to absorb the bulk of the spill.

Collect the Material: Carefully sweep or scoop the absorbed material into a designated

hazardous waste container. Avoid creating dust.

Decontaminate the Area: Clean the spill area with a cloth dampened with a suitable solvent

(e.g., ethanol), followed by soap and water. Collect all cleaning materials as hazardous

waste.

Label and Dispose: Label the waste container and dispose of it according to the procedures

outlined above.

Large Spills (requiring EHS or emergency response)
Evacuate Immediately: Evacuate the laboratory and alert others to do the same.

Isolate the Area: Close the doors to the laboratory and post a warning sign.

Call for Emergency Assistance: Contact your institution's EHS or emergency response team.

Provide them with the chemical name, location of the spill, and an estimate of the quantity.

Assist Responders: Meet the emergency responders at a safe location and provide them

with any necessary information.

By adhering to these procedures, laboratory professionals can ensure the safe and compliant

disposal of 2-Nitroanthraquinone, protecting themselves, their colleagues, and the

environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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